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Compound of Interest

Compound Name: Rheadine

Cat. No.: B15124775

Essential Safety and Handling Guide for Rheadine

This guide provides crucial safety and logistical information for laboratory professionals,
including researchers, scientists, and drug development experts, who handle Rheadine. The
following procedures and recommendations are designed to ensure a safe laboratory
environment and proper disposal of materials.

Personal Protective Equipment (PPE)

While Rheadine is not classified as a hazardous substance under Regulation (EC) No
1272/2008 (CLP), adherence to good laboratory practice and the use of personal protective
equipment is essential to minimize exposure and ensure safety, particularly when handling the
substance in powdered form.[1] The enrichment of fine dust can lead to the danger of dust
explosion.[1]

Recommended Personal Protective Equipment:
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PPE Category Item Specification
) Should be worn to protect
Eye/Face Protection Safety glasses or goggles ) ]
against dust particles.[1]
) ] ] Chemically resistant gloves are
Skin Protection Protective gloves

recommended.[1]

To prevent contamination of
Lab coat )
personal clothing.

A device compliant with EN
143 is recommended to

Respiratory Protection Particulate filter mask ) ) ]
prevent inhalation of fine dust.

[1]

Occupational Exposure Limits

No specific occupational exposure limits have been established for Rheadine. However, for
dust in general, the following workplace exposure limits from Great Britain (EH40/2005) can be
used as a guideline[1]:

Substance TWA (8-hour) STEL (15-minute) Notation
Dust (inhalable) 10 mg/m3 - -
Dust (respirable) 4 mg/m3 - -

TWA: Time-Weighted Average STEL: Short-Term Exposure Limit

Toxicity Data

Specific toxicity data for isolated Rheadine is limited. However, a study on a lyophilized
ethanolic aqueous extract of Papaver rhoeas petals in mice reported the following[2]:
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Metric Value
LD10 (Intraperitoneal) 2000 mg/kg
LD50 (Intraperitoneal) 4000 mg/kg

Note: This data is for a plant extract and not pure Rheadine. It should be used for informational
purposes only.

Case reports of ingestion of Papaver rhoeas have shown potential for central nervous system
depression and seizure-like activity, underscoring the importance of avoiding ingestion and
inhalation.[3]

Handling and Disposal Protocols
Engineering Controls

Proper engineering controls are the primary line of defense in minimizing exposure to
Rheadine dust.

e Ventilation: Use in a well-ventilated area. Local exhaust ventilation (e.g., a fume hood or
snorkel) is recommended, especially when handling larger quantities or when dust
generation is likely.[1]

o Dust Control: Take measures to prevent the generation of dust. Handle the substance
carefully to avoid aerosolization.[1] Grounding and bonding of equipment should be in place
to prevent static discharge, which can ignite dust.[1]

Safe Handling Workflow

The following diagram outlines the standard workflow for safely handling Rheadine in a
laboratory setting.
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Safe handling workflow for Rheadine.
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Step-by-Step Handling Procedure

e Preparation:

o Before handling, ensure you are familiar with the information in the Safety Data Sheet
(SDS).

o Put on all required PPE: safety glasses, gloves, and a lab coat. A particulate mask is
recommended if there is a risk of dust inhalation.

o Verify that your work area is clean and that the ventilation system (e.g., fume hood) is
functioning correctly.

e Handling:

o Handle Rheadine in a designated area, preferably within a chemical fume hood or other
ventilated enclosure, to minimize dust dispersion.

o When weighing, use a balance with a draft shield.
o Avoid actions that can generate dust, such as vigorous shaking or scraping.

o If dissolving the substance, add it slowly to the solvent to prevent splashing and

aerosolization.
e Post-Handling:
o After handling, decontaminate all work surfaces with an appropriate cleaning agent.
o Carefully remove and dispose of contaminated PPE in designated waste containers.

o Wash your hands thoroughly with soap and water.[1]

Disposal Plan

Proper disposal of Rheadine and contaminated materials is critical to prevent environmental

contamination.

o Waste Containers: Use clearly labeled, sealed containers for all Rheadine waste.
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» Solid Waste: Collect excess solid Rheadine and any contaminated materials (e.g., weigh
boats, pipette tips, gloves) in a designated hazardous waste container.

» Liquid Waste: Collect solutions containing Rheadine in a separate, sealed container for
liquid chemical waste. Do not pour down the drain.[1]

» Disposal: All waste should be disposed of in accordance with local, state, and federal
regulations. Contact your institution's environmental health and safety (EHS) department for
specific guidance on chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemos.de [chemos.de]

2. Behavioral and pharmaco-toxicological study of Papaver rhoeas L. in mice - PubMed
[pubmed.ncbi.nim.nih.gov]

3. Intoxication due to Papaver rhoeas (Corn Poppy): Five Case Reports - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Personal protective equipment for handling Rheadine].
BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15124775#personal-protective-equipment-for-
handling-rheadine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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